Cas no 1396871-78-5 (3-cyano-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-cyano-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 1396871-78-5
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 6078593
• PubChem ID: 71781004
• Update Time: 2025-05-21

3-cyano-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylbenzamide
• 3-cyano-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, 3-cyano-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-
• 3-cyano-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzamide
• 1396871-78-5
• VU0520205-1
• AKOS024518249
• F5773-4512

• Inchi： 1S/C13H12N4O3/c1-19-6-5-11-16-17-13(20-11)15-12(18)10-4-2-3-9(7-10)8-14/h2-4,7H,5-6H2,1H3,(H,15,17,18)
• InChI Key： PELUFJCYHCIKJR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CCOC)O1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 272.09094026g/mol
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylbenzamide

3-Cyano-N-(5-(2-Methoxyethyl)-1,3,4-Oxadiazol-2-yl)Benzamide (CAS No. 1396871-78-5): A Comprehensive Overview

The compound 3-cyano-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 1396871-78-5) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide core substituted with a cyano group at the 3-position and an oxadiazole ring at the nitrogen atom of the amide group. The oxadiazole ring is further substituted with a 2-methoxyethyl group, adding complexity and functionality to the molecule.

The synthesis of 3-cyano-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzamide involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the oxadiazole ring system, which is then functionalized with the methoxyethyl group. Subsequent steps involve coupling reactions to introduce the benzamide moiety and the cyano substituent. The overall synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The presence of multiple functional groups, including the cyano group and the oxadiazole ring, makes it an attractive candidate for modulating biological activity. For instance, research has shown that derivatives of this compound exhibit antimicrobial properties, making them potential candidates for developing new antibiotics. Additionally, the compound's ability to form hydrogen bonds and its rigid structure make it suitable for exploring interactions with biological targets such as enzymes and receptors.

In terms of physical properties, 3-cyano-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzamide is characterized by its high stability under standard conditions. The molecule's polarity is influenced by the presence of electron-withdrawing groups like the cyano group and electron-donating groups like the methoxyethyl substituent. This balance of electronic effects contributes to its solubility in polar solvents and its ability to participate in various chemical transformations.

From a structural perspective, the compound's oxadiazole ring plays a crucial role in determining its reactivity and functionality. Oxadiazoles are known for their ability to act as both electron-deficient and electron-rich systems depending on substitution patterns. In this case, the substitution pattern on the oxadiazole ring enhances its reactivity towards nucleophilic attack or electrophilic addition reactions. This makes it a versatile building block for constructing more complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1396871-78-5. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which stabilizes certain reactive intermediates during chemical transformations. These findings have been instrumental in designing more efficient synthetic routes for this compound.

In conclusion, 3-cyano-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 1396871-78) represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing scientific understanding and developing innovative solutions across various industries.